2-{3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide

• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-[3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-2-oxoindol-1-yl]acetamide
• InChI: InChI=1S/C20H20N2O4/c1-12-7-8-14(13(2)9-12)17(23)10-20(26)15-5-3-4-6-16(15)22(19(20)25)11-18(21)24/h3-9,26H,10-11H2,1-2H3,(H2,21,24)
• InChI Key: CPUINYWXYOBYQL-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC(=O)N)O)C

Description

2-{3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide involves the inhibition of various enzymes and signaling pathways that are involved in the progression of cancer and neurodegenerative diseases. The compound has also been shown to exhibit antimicrobial activity by disrupting the cell membrane of bacteria.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide include the inhibition of cell proliferation, induction of apoptosis, and reduction of oxidative stress. The compound has also been shown to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide in lab experiments is its ability to selectively target cancer cells and neurodegenerative cells without affecting normal cells. However, the compound has limitations in terms of its solubility and stability, which can affect its efficacy in certain experiments.

Future Directions

There are several future directions for the research on 2-{3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide. Some of the potential areas of research include the development of more efficient synthesis methods, the evaluation of its efficacy in combination with other drugs, and the exploration of its potential applications in other fields such as agriculture and food science.
Conclusion:
In conclusion, 2-{3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide is a promising compound with potential applications in various fields of scientific research. Its unique properties make it an attractive candidate for further investigation and development.

Synthesis Methods

The synthesis of 2-{3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide involves the reaction of 2-(2,4-dimethylphenyl)acetyl chloride with 3-amino-2-hydroxybenzoic acid, followed by acetylation with acetic anhydride. The resulting product is then purified through recrystallization to obtain a pure compound.

Scientific Research Applications

2-{3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide has been extensively studied for its potential applications in various fields of scientific research. Some of the major areas of research include cancer treatment, neurodegenerative diseases, and antimicrobial activity.